Cas no 272438-72-9 (1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1))

• Product Name: 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1)
• CAS No: 272438-72-9
• MF: C₇H₁₂BrNO
• MW: 206.080281257629
• CID: 5290940
• PubChem ID: 168447298
• Update Time: 2025-06-12

1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1)
• AT41682
• Hexahydro-1H-pyrrolizin-1-one hydrobromide
• 272438-72-9

• Inchi： 1S/C7H11NO.BrH/c9-7-3-5-8-4-1-2-6(7)8;/h6H,1-5H2;1H
• InChI Key： ZKSWRYJGDPEUNU-UHFFFAOYSA-N
• SMILES： O=C1CCN2CCCC12.Br

Computed Properties

• Exact Mass: 205.01023g/mol
• Monoisotopic Mass: 205.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1)

Introduction to 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 272438-72-9, known as 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrrolizine class of heterocyclic structures, which have garnered significant attention due to their diverse biological activities and potential applications in drug discovery. The hexahydro derivative and the hydrobromide salt form enhance its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration.

In recent years, the study of pyrrolizine derivatives has seen remarkable advancements, particularly in understanding their role as pharmacophores in medicinal chemistry. The structural framework of 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) allows for modifications that can fine-tune its pharmacological properties. Researchers have been particularly interested in its potential as a scaffold for developing novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The hexahydro moiety introduces a rigid cycloalkane ring, which can influence the compound's bioavailability and metabolic stability. This feature makes it an attractive candidate for further derivatization, enabling the creation of a library of analogs with tailored biological activities. The hydrobromide salt form also contributes to its ease of handling and formulation, facilitating its use in both preclinical and clinical studies.

Recent studies have highlighted the significance of pyrrolizine derivatives in modulating enzyme activity and receptor binding. For instance, researchers have explored the potential of these compounds as inhibitors or activators of enzymes involved in metabolic pathways relevant to cancer and inflammation. The unique structural features of 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) make it a promising candidate for such applications. Its ability to interact with biological targets at the molecular level has opened new avenues for drug development.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their wide range of biological activities. Pyrrolizines are no exception, and their derivatives have shown promise in treating conditions ranging from pain management to neurodegenerative diseases. The synthesis of 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. These reactions often require precise control over reaction conditions to ensure high yields and purity.

In addition to its pharmaceutical potential, this compound has found applications in chemical biology research. Its use as a tool compound allows researchers to probe the mechanisms of various biological processes. By studying how 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1) interacts with biological targets, scientists can gain insights into disease pathways and develop more effective therapeutic strategies.

The development of new synthetic methodologies has been instrumental in advancing the study of pyrrolizine derivatives. Techniques such as catalytic hydrogenation and bromination reactions have enabled the efficient preparation of complex structures like 1H-Pyrrolizin-1-one, hexahydro-, hydrobromide (1:1). These advancements not only facilitate research but also make it economically viable to produce these compounds on a larger scale for industrial applications.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. The ability to modify its structure while retaining its core pharmacophore opens up endless possibilities for drug discovery. Additionally, computational studies using molecular modeling techniques can help predict how different derivatives will behave biologically, further accelerating the drug development process.

The significance of CAS number 272438-72-9 lies not only in its unique chemical structure but also in its potential to contribute to medical science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings. The combination of its structural versatility and ease of synthesis makes it a cornerstone in modern chemical research.